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Compound of Interest

Compound Name: 5-Methoxytetradecane

Cat. No.: B15403042 Get Quote

For researchers, scientists, and professionals in drug development, the procurement of high-

purity chemical compounds is a critical starting point for any successful study. This technical

guide provides an in-depth overview of commercial suppliers for 5-Methoxytetradecane, a key

intermediate in various synthetic applications. This document outlines supplier information,

available product specifications, and general protocols for handling and quality control.

Commercial Availability
5-Methoxytetradecane is available from a number of specialized chemical suppliers. The

following table summarizes the offerings from several key vendors. Researchers are advised to

contact the suppliers directly for the most current pricing and availability information.
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Supplier
Catalog
Number

Purity
Available
Quantities

Notes

Biosynth M-24732 >95% (GC) 250mg, 1g, 5g

Part of the

Carbosynth

product line.

BLD Pharm BD138867 95% 1g, 5g, 25g

Certificate of

Analysis

available upon

request.

Glentham Life

Sciences
GK9801 >97.0% 1g, 5g, 25g

Sagechem SC-0943 97% 1g, 5g, 10g, 25g

Custom

synthesis

available for

larger quantities.

Key Organics AC-2374 >95% 1g, 5g

Physicochemical Properties
While detailed experimental data for 5-Methoxytetradecane is not extensively published, the

following table includes key physical and chemical properties derived from safety data sheets

of structurally similar compounds like n-tetradecane. These values should be considered as

estimates.
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Property Value Source

Molecular Formula C15H32O N/A

Molecular Weight 228.42 g/mol N/A

Boiling Point
~252 - 254 °C / 485.6 - 489.2

°F @ 760 mmHg
[1]

Flash Point ~99 °C / 210.2 °F [1][2]

Specific Gravity ~0.767 [1]

Solubility Insoluble in water. [1]

Experimental Protocols
Detailed, peer-reviewed synthesis and analytical protocols specifically for 5-
Methoxytetradecane are not readily available in the public domain. However, general

methodologies for the synthesis of similar alkoxyalkanes and their subsequent analysis can be

adapted.

General Synthetic Approach: Williamson Ether
Synthesis
A common method for preparing ethers like 5-Methoxytetradecane is the Williamson ether

synthesis. This involves the reaction of an alkoxide with a primary alkyl halide.

Reactants:

1-Tetradecanol

A strong base (e.g., Sodium Hydride)

An alkylating agent (e.g., Methyl Iodide)

Anhydrous aprotic solvent (e.g., Tetrahydrofuran)

Procedure:
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Under an inert atmosphere (e.g., Argon or Nitrogen), dissolve 1-tetradecanol in the

anhydrous solvent.

Cool the solution in an ice bath.

Slowly add the strong base to the solution to form the alkoxide.

Allow the reaction to stir for a specified time to ensure complete formation of the alkoxide.

Slowly add the alkylating agent to the reaction mixture.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

or GC).

Quench the reaction carefully with water.

Extract the product with an organic solvent (e.g., diethyl ether or ethyl acetate).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure.

Purify the crude product by column chromatography or distillation.

Quality Control and Analytical Methods
To ensure the identity and purity of 5-Methoxytetradecane, a combination of analytical

techniques should be employed.

Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity of the

compound and confirm its molecular weight.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate the chemical

structure and confirm the position of the methoxy group.

Fourier-Transform Infrared (FTIR) Spectroscopy: To identify the characteristic C-O ether

linkage.

Safety, Handling, and Storage
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Hazard Identification:

May be fatal if swallowed and enters airways.

Repeated exposure may cause skin dryness or cracking.

Handling Precautions:

Wear personal protective equipment, including safety glasses, gloves, and a lab coat.[2]

Ensure adequate ventilation to avoid inhalation of vapors.[2]

Avoid contact with skin, eyes, and clothing.[2]

Storage:

Keep containers tightly closed in a dry, cool, and well-ventilated place.[2]

Store locked up.[1]

Visualized Workflows
To aid researchers in the procurement and quality assessment process, the following workflows

are provided.
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Identify Potential Suppliers

Request Quotes and Lead Times

Request Certificate of Analysis (CoA) and Safety Data Sheet (SDS)

Evaluate Supplier Documentation
- Purity Specifications

- Impurity Profile
- Regulatory Compliance

Place Trial Order

Meets Requirements

Reject Supplier

Does Not Meet Requirements

Perform In-House Quality Control
- GC-MS
- NMR
- FTIR

Approve Supplier for Future Purchases

Passes QC Fails QC

Click to download full resolution via product page

Caption: A logical workflow for qualifying commercial suppliers of chemical reagents.
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Incoming Material

Analytical Testing

Data Review and Disposition

Receive 5-Methoxytetradecane

Visual Inspection
- Container Integrity

- Labeling

Quarantine

Sample Preparation

GC-MS Analysis
(Purity and Identity)

NMR Spectroscopy
(Structural Confirmation)

FTIR Spectroscopy
(Functional Group ID)

Compare Results to Specifications

Release for Use

Pass

Reject and Contact Supplier

Fail

Click to download full resolution via product page

Caption: A general quality control workflow for incoming chemical reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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